Sodium molybdate dihydrate

Specification

• CAS No.: 10102-40-6
• Molecular Formula: H4MoNa2O6
• Molecular Weight: 241.9655
• IUPAC Name: disodium;dioxido(dioxo)molybdenum;dihydrate
• Standard InChI: InChI=1S/Mo.2Na.2H2O.4O/h;;;2*1H2;;;;/q;2*+1;;;;;2*-1
• Standard InChI Key: FDEIWTXVNPKYDL-UHFFFAOYSA-N
• SMILES: O.O.[O-][Mo](=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: O.O.[O-][Mo](=O)(=O)[O-].[Na+].[Na+]
• Appearance: Solid powder

Introduction

Physical and Chemical Properties

Sodium molybdate dihydrate exhibits distinct physicochemical characteristics critical for its applications:

Property	Value	Conditions
Melting Point	100°C (decomposition)	Lit.
Density	3.28 g/cm³	25°C
Solubility in Water	840 g/L	20°C, pH 9–10
pH (840 g/L Solution)	9–10	20°C
Bulk Density	1000–1400 kg/m³	—

The high solubility and alkaline pH of its solutions make it ideal for aqueous formulations in agriculture and cooling systems. Its stability under ambient conditions (storage recommended at +5°C to +30°C) ensures long-term usability without significant degradation.

Synthesis and Industrial Production

The industrial synthesis of sodium molybdate dihydrate involves the reaction of molybdenum trioxide ($\text{MoO}_3$) with sodium hydroxide:

$$\text{MoO}_3 + 2\text{NaOH} + \text{H}_2\text{O} \rightarrow \text{Na}_2\text{MoO}_4\cdot2\text{H}_2\text{O}$$

This exothermic process occurs at 50–70°C, with crystallization conditions dictating hydration state: temperatures above 10°C yield the dihydrate, while lower temperatures favor the decahydrate. Post-synthesis, the product is filtered and dried at 100°C to obtain the anhydrous form if required.

Applications in Agriculture and Industry

Agricultural Use

Sodium molybdate dihydrate is a vital molybdenum fertilizer, addressing deficiencies in crops like broccoli and cauliflower. Molybdenum is essential for nitrogen fixation and enzyme activation (e.g., nitrate reductase). Recommended application rates range from 0.3–0.5 ppm in soil, though excess levels (>0.3 ppm) may induce copper deficiency in livestock.

Corrosion Inhibition

In industrial water treatment, sodium molybdate dihydrate acts as a non-oxidizing anodic inhibitor, forming protective oxide layers on metal surfaces. Compared to sodium nitrite, it offers superior efficiency at lower concentrations (50–100 ppm vs. 800+ ppm), reducing galvanic corrosion risks by minimizing water conductivity.

Chemical Synthesis

The compound serves as a precursor in organomolybdenum chemistry. For example, reaction with sodium borohydride yields molybdenum(IV) oxide:

$$\text{Na}_2\text{MoO}_4 + \text{NaBH}_4 + 2\text{H}_2\text{O} \rightarrow \text{NaBO}_2 + \text{MoO}_2 + 2\text{NaOH} + 3\text{H}_2$$

Such reactions are pivotal in producing catalysts and corrosion-resistant coatings.

Environmental Impact and Ecotoxicity

Aquatic Toxicity

Sodium molybdate dihydrate exhibits low toxicity to aquatic organisms:

Organism	Endpoint	Value (mg Mo/L)
Oncorhynchus mykiss	96h-LC₅₀	7,600
Daphnia magna	48h-EC₅₀	2,847.5
Pseudokirchneriella subcapitata	72h-ErC₅₀	333.1